Cas no 2248175-62-2 ((2S)-3-(5-Fluoropyridin-3-yl)-2-methylpropanoic acid)

• Product Name: (2S)-3-(5-Fluoropyridin-3-yl)-2-methylpropanoic acid
• CAS No: 2248175-62-2
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 6071861
• PubChem ID: 137940108
• Update Time: 2025-06-08

(2S)-3-(5-Fluoropyridin-3-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2248175-62-2
• EN300-6505966
• (2S)-3-(5-Fluoropyridin-3-yl)-2-methylpropanoic acid

• Inchi： 1S/C9H10FNO2/c1-6(9(12)13)2-7-3-8(10)5-11-4-7/h3-6H,2H2,1H3,(H,12,13)/t6-/m0/s1
• InChI Key： VYILBADWIQIDAW-LURJTMIESA-N
• SMILES： FC1=CN=CC(=C1)C[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2Ų

Additional information on (2S)-3-(5-Fluoropyridin-3-yl)-2-methylpropanoic acid

Research Brief on (2S)-3-(5-Fluoropyridin-3-yl)-2-methylpropanoic acid (CAS: 2248175-62-2)

In recent years, (2S)-3-(5-Fluoropyridin-3-yl)-2-methylpropanoic acid (CAS: 2248175-62-2) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral fluorinated derivative has shown promising potential in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases. The unique structural features of this compound, including its fluoropyridine moiety and stereospecific methylpropanoic acid group, contribute to its distinctive pharmacological profile and binding characteristics with biological targets.

Recent studies have focused on the synthesis optimization and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an improved asymmetric synthesis route for (2S)-3-(5-Fluoropyridin-3-yl)-2-methylpropanoic acid with enhanced yield (78%) and enantiomeric excess (>99%). The researchers employed a chiral auxiliary approach followed by catalytic hydrogenation, which proved more efficient than previous methods. This advancement in synthesis methodology is particularly important for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that (2S)-3-(5-Fluoropyridin-3-yl)-2-methylpropanoic acid acts as a potent and selective modulator of γ-aminobutyric acid (GABA) type B receptors. In vitro studies using human recombinant GABA_B receptors expressed in HEK293 cells showed an EC₅₀ of 12.3 nM for the (2S)-enantiomer, with significantly reduced activity observed for the (2R)-enantiomer (EC₅₀ > 10 μM). This stereospecificity highlights the importance of the chiral center in biological activity and suggests potential applications in neurological disorders where GABA_B receptor modulation is therapeutic.

In metabolic disease research, a 2024 study published in Biochemical Pharmacology demonstrated that (2S)-3-(5-Fluoropyridin-3-yl)-2-methylpropanoic acid exhibits significant effects on glucose homeostasis. The compound was shown to enhance insulin sensitivity in diabetic mouse models through modulation of hepatic gluconeogenesis pathways. Mechanistic studies revealed that it acts as an allosteric activator of AMP-activated protein kinase (AMPK), with an activation coefficient of 2.8-fold at 10 μM concentration. These findings suggest potential applications in type 2 diabetes and metabolic syndrome treatment.

Structural-activity relationship (SAR) studies have provided valuable insights into the compound's pharmacophore. The fluoropyridine ring appears crucial for target engagement, with removal of the fluorine atom resulting in a 15-fold decrease in potency. Similarly, methylation at the 2-position of the propanoic acid chain significantly enhances metabolic stability, as demonstrated by improved pharmacokinetic profiles in rodent studies (t_1/2 = 4.2 hours vs. 1.8 hours for the non-methylated analog).

Current challenges in the development of (2S)-3-(5-Fluoropyridin-3-yl)-2-methylpropanoic acid include optimizing its blood-brain barrier penetration for CNS applications and reducing potential off-target effects. Recent patent filings (WO2023124567) describe prodrug strategies to address these limitations, with carbamate and amino acid ester derivatives showing improved bioavailability and tissue distribution profiles in preclinical models.

In conclusion, (2S)-3-(5-Fluoropyridin-3-yl)-2-methylpropanoic acid represents a promising scaffold for drug development with applications in multiple therapeutic areas. Ongoing research is expected to further elucidate its mechanism of action and explore its potential in combination therapies. The compound's unique chemical properties and demonstrated biological activities make it a valuable subject for continued investigation in chemical biology and pharmaceutical sciences.